Cas no 1239845-89-6 (6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol)

• Product Name: 6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol
• CAS No: 1239845-89-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5559032
• Update Time: 2025-05-26

6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(3-methoxyphenyl)-2-methyl-
• 6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol

• Inchi： 1S/C12H12N2O2/c1-8-13-11(7-12(15)14-8)9-4-3-5-10(6-9)16-2/h3-7H,1-2H3,(H,13,14,15)
• InChI Key： MIKVUVHPYJLOEG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=CC(OC)=C2)=CC(=O)N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 376.6±52.0 °C(Predicted)
• pka: 8.97±0.50(Predicted)

Additional information on 6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol

Comprehensive Overview of 6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol (CAS No. 1239845-89-6): Properties, Applications, and Research Insights

6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol (CAS No. 1239845-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrimidine derivative, characterized by a methoxyphenyl substituent and a methylpyrimidin-ol core, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's molecular structure (C₁₂H₁₂N₂O₂) combines a pyrimidine ring with a 3-methoxyphenyl group, which enhances its binding affinity to biological targets. Recent studies highlight its role in modulating enzyme activity, a hot topic in precision medicine and targeted therapy. With the rise of AI-driven drug design, computational models frequently reference 6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol as a scaffold for optimizing bioactive molecules, addressing frequently searched queries like "pyrimidine-based drug candidates" or "small molecule kinase inhibitors."

In agrochemical applications, this compound's herbicidal and fungicidal properties are under investigation, coinciding with global trends in sustainable agriculture. Its low environmental persistence and selective action make it a candidate for next-generation crop protection agents, a subject often queried as "eco-friendly agrochemicals 2024." Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, a common concern for buyers searching for "CAS 1239845-89-6 suppliers" or "high-purity pyrimidine derivatives."

From a synthetic perspective, 6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol is synthesized via Pd-catalyzed cross-coupling or condensation reactions, methods frequently discussed in organic chemistry forums. Its solubility in polar solvents like DMSO and ethanol facilitates its use in high-throughput screening, a technique dominating pharma R&D discussions. Notably, its melting point (≈180–185°C) and stability under ambient conditions are key data points for industrial-scale production, often searched alongside terms like "pyrimidine shelf life" or "handling guidelines."

Emerging trends in green chemistry have spurred interest in optimizing the synthesis of 6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol using catalyst-free or biocatalytic routes, reflecting broader industry shifts toward sustainability. Patent databases reveal its inclusion in formulations for anti-inflammatory and neuroprotective agents, topics trending in medical research. As regulatory agencies emphasize REACH compliance, suppliers must provide detailed SDS documentation, a frequent requirement highlighted in procurement-related searches.

In conclusion, 6-(3-methoxyphenyl)-2-methylpyrimidin-4-ol (CAS No. 1239845-89-6) represents a multifaceted compound with expanding applications across life sciences. Its alignment with drug discovery, agrochemical innovation, and green synthesis positions it as a compound of enduring relevance, answering pressing queries in both academic and industrial spheres.